1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one

• Molecular Formula: C14H11F3N2O2
• Molecular Weight: 296.24 g/mol
• IUPAC Name: 1-[6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethanone
• InChI: InChI=1S/C14H11F3N2O2/c1-8(20)13-10(14(15,16)17)7-11(18-19-13)9-5-3-4-6-12(9)21-2/h3-7H,1-2H3
• InChI Key: LSRWVWUXMXJZSK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NN=C(C=C1C(F)(F)F)C2=CC=CC=C2OC

Description

1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one ( 2060029-22-1) is a high-purity pyridazine derivative of significant interest in medicinal chemistry and drug discovery research. This compound, with a molecular formula of C14H11F3N2O2 and a molecular weight of 296.25 g/mol, features a trifluoromethyl group and a methoxyphenyl substituent, which are privileged structural motifs known to enhance metabolic stability, membrane permeability, and binding affinity in bioactive molecules . The compound is offered with a certified purity of 97% and is intended for research applications only . Pyridazine-based scaffolds are extensively investigated as key intermediates for developing pharmacologically active molecules. The distinct structural architecture of this compound makes it a valuable building block for exploring new chemical space, particularly in the synthesis of heterocyclic compounds with potential biological activity. Research indicates that related trifluoromethyl-substituted heterocycles are increasingly important in developing sodium channel modulators . Voltage-gated sodium channels (NaVs), particularly the NaV1.7, NaV1.8, and NaV1.9 isoforms predominantly expressed in the peripheral nervous system, are established therapeutic targets for pain management . Compounds with structural similarities have shown promise in preclinical research for treating neuropathic pain, inflammatory pain, and other neurological disorders . As such, this chemical serves as a critical precursor for synthesizing and optimizing novel small-molecule inhibitors targeting these pathways. It is strictly for laboratory research purposes and is not intended for diagnostic, therapeutic, or personal use. Researchers are advised to consult the Safety Data Sheet (SDS) prior to use and handle the material appropriately under controlled laboratory conditions.

Preparation Methods

Synthesis via Pyridazine Core Functionalization

Step 1: Preparation of 6-Chloropyridazin-3-amine

The initial step involves synthesizing a chlorinated pyridazinone derivative, which serves as a versatile intermediate. According to literature, this is achieved by chlorination of pyridazin-3-amine under controlled conditions, often using phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), with subsequent purification (see).

Reaction Conditions	Yield	Notes
POCl₃, reflux	55-65%	Conversion to 6-chloropyridazin-3-amine

Step 2: Microwave-Assisted Amination

The chlorinated intermediate undergoes nucleophilic substitution with 2-methoxyphenylamine or its derivatives under microwave irradiation, which significantly accelerates the reaction and improves yield (see,):

6-Chloropyridazin-3-amine + 2-methoxyphenylamine → 6-(2-methoxyphenyl)pyridazin-3-amine

Reaction parameters:

• Solvent: Ethanol or DMSO
• Temperature: 120-135°C
• Time: 4-16 hours
• Yield: Approximately 55-70%

Step 3: Introduction of Trifluoromethyl Group

The trifluoromethyl group at the 4-position is introduced via nucleophilic substitution or electrophilic trifluoromethylation, often employing reagents like Togni’s reagent or Ruppert-Prakash reagent (see). The process involves:

• Electrophilic trifluoromethylation of the aromatic pyridazinone core
• Use of copper or silver catalysts to facilitate the substitution

Reagent	Conditions	Yield	Notes
Ruppert-Prakash reagent	RT to 50°C, 12-24h	60-75%	Selective trifluoromethylation

Step 4: Final Assembly

The methoxyphenyl and trifluoromethyl substituted pyridazinone core undergoes oxidation and functionalization to yield the target ethanone derivative, often via acylation or condensation with appropriate reagents.

Alternative Pathway: Multi-Component Assembly

An alternative synthesis employs a one-pot approach, combining pyridazine derivatives, methoxyphenyl precursors, and trifluoromethylating agents in a single reaction vessel, often under microwave conditions, to streamline the process and improve overall yield (see).

Step	Reagents	Conditions	Remarks
1	Pyridazine derivative + methoxyphenyl precursor	Microwave, 120°C	Rapid formation of key intermediates
2	Trifluoromethylating agent	Same vessel, 50°C	Efficient trifluoromethylation

This method reduces purification steps and minimizes side reactions, offering a scalable route.

Data Tables of Reaction Conditions and Yields

Step	Starting Material	Reagents	Solvent	Temperature	Time	Yield	Reference
1	Pyridazin-3-amine	POCl₃	-	Reflux	4-6h	55-65%
2	6-Chloropyridazin-3-amine	2-methoxyphenylamine	Ethanol/DMSO	120-135°C	4-16h	55-70%	,
3	Pyridazinone core	Ruppert-Prakash reagent	DCM	RT to 50°C	12-24h	60-75%
4	Final intermediates	Acylation reagents	Appropriate solvent	Reflux	Variable	50-65%

Notable Research Discoveries and Innovations

• Microwave-Assisted Synthesis: Significantly reduces reaction times and improves yields, as demonstrated in the synthesis of related pyridazinone derivatives (,).
• Selective Trifluoromethylation: Use of reagents like Ruppert-Prakash has enabled regioselective introduction of trifluoromethyl groups with high efficiency.
• One-Pot Multi-Step Processes: Recent advances have shown that combining multiple steps into a single microwave-assisted reaction can streamline synthesis, reduce waste, and enhance scalability ().

Chemical Reactions Analysis

Types of Reactions

1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The methoxy and trifluoromethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one typically involves multi-step organic reactions conducted under controlled conditions to optimize yields and selectivity. The unique combination of methoxy and trifluoromethyl groups contributes to its distinct chemical behavior and potential applications in research and industry.

Research indicates that 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one exhibits significant biological activity. Preliminary studies suggest potential anticancer properties, particularly through mechanisms involving apoptosis in cancer cells. The compound's interaction with specific enzymes may modulate metabolic pathways, contributing to its therapeutic potential. Its lipophilic nature allows for efficient cellular uptake, enhancing its efficacy in biological systems. Interaction studies have focused on understanding how 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one interacts with biological targets. Research suggests that the trifluoromethyl group enhances binding affinity to certain enzymes, potentially influencing their activity. Studies have also explored its role in modulating cellular signaling pathways, particularly those involved in cancer progression.

Comparative Analysis of Structurally Similar Compounds

Several compounds share structural similarities with 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one, each possessing distinct properties.

Compound Name	Structure	Notable Features
4'-Trifluoromethylacetophenone	C9H7F3O	Lacks methoxy group; different reactivity
1-[3-Methoxy-4-(trifluoromethyl)phenyl]ethan-1-one	C15H14F3O	Similar structure; different substituent positions
3-Chloro-6-(2-methoxyphenyl)-4-(trifluoromethyl)pyridazine	C12H8ClF3N2O	Contains chlorine; different biological activity profile

Related Compounds

Other related compounds include:

• 2-[6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid .
• (4-methoxyphenyl)(4-(trifluoromethyl)phenyl)methanone .

Mechanism of Action

The mechanism of action of 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s effects are mediated through these interactions, leading to changes in cellular processes and functions .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (Position 6)	Heterocycle	Molecular Formula	Molecular Weight	Key Properties/Effects
1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one	2-Methoxyphenyl	Pyridazine	C₁₄H₁₁F₃N₂O₂	296.25	Electron-donating, moderate solubility
1-[6-(2-Nitrophenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one	2-Nitrophenyl	Pyridazine	C₁₃H₈F₃N₃O₃	311.22	Electron-withdrawing, reactive
1-[6-(2-Fluorophenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one	2-Fluorophenyl	Pyridazine	C₁₃H₈F₄N₂O	284.21	Electronegative, enhanced permeability
1-[6-Chloro-4-(trifluoromethyl)pyridin-3-yl]ethan-1-one	Chlorine	Pyridine	C₈H₅ClF₃NO	223.58	Lipophilic, moderate reactivity

Biological Activity

1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one, a pyridazine derivative, has garnered attention for its potential biological activities. This compound is characterized by a unique chemical structure that may confer various pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. This article aims to explore the biological activity of this compound through a review of existing literature, case studies, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one is $C_{14}H_{11}F_3N_2O$ with a molecular weight of 296.24 g/mol. Its structure includes a pyridazine ring substituted with a methoxyphenyl group and a trifluoromethyl group, which are critical for its biological activity.

Anticancer Properties

Research indicates that pyridazine derivatives exhibit significant anticancer activity. In vitro studies have shown that 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one inhibits the proliferation of various cancer cell lines. For example, one study reported an IC50 value indicating effective growth inhibition in breast cancer cells, suggesting potential as a chemotherapeutic agent .

Table 1: Anticancer Activity Data

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	5.0
HeLa (Cervical)	7.5
A549 (Lung)	10.0

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In animal models, it demonstrated a reduction in inflammatory markers such as TNF-alpha and IL-6 when administered at specific dosages. This suggests that it may be beneficial in treating inflammatory diseases like arthritis .

Case Study: Anti-inflammatory Activity

In a controlled study involving mice with induced inflammation, administration of the compound led to a statistically significant decrease in paw swelling compared to the control group. The results highlighted its potential as an anti-inflammatory therapeutic agent.

Antimicrobial Activity

The antimicrobial efficacy of this compound has been tested against various bacterial strains. Preliminary results indicate that it possesses moderate antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus .

Table 2: Antimicrobial Activity Data

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	12.5
Escherichia coli	25.0

Structure-Activity Relationship (SAR)

The biological activity of 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one can be partly attributed to its structural features. The presence of the trifluoromethyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability. Studies have shown that modifications to the methoxy group can significantly alter potency and selectivity against different biological targets .

Q & A

Q. What are the standard synthetic routes for 1-[6-(2-Methoxyphenyl)-4-(trifluoromethyl)pyridazin-3-yl]ethan-1-one, and how can reaction conditions be optimized?

The synthesis typically involves Friedel-Crafts acylation or nucleophilic substitution reactions. For example:

• Friedel-Crafts acylation : Reacting a substituted benzaldehyde derivative (e.g., 2-methoxybenzaldehyde) with an acyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃) to introduce the ethanone group .
• Pyridazine ring formation : Cyclization of hydrazine derivatives with diketones or via palladium-catalyzed cross-coupling for trifluoromethyl group introduction .

Q. Optimization strategies :

• Vary solvent polarity (e.g., dichloromethane vs. DMF) to improve yield.
• Adjust stoichiometry of the trifluoromethylating agent (e.g., Ruppert-Prakash reagent) to minimize side products.
• Monitor reaction progress via LC-MS (e.g., m/z 318 [M-H]⁻) .

Q. Which spectroscopic and crystallographic methods are critical for characterizing this compound?

• Spectroscopy :
  • IR : Confirm carbonyl (C=O) stretch at ~1675 cm⁻¹ and trifluoromethyl (C-F) peaks at 1150–1250 cm⁻¹ .
  • NMR : Use ¹H/¹³C NMR to resolve methoxyphenyl (δ 3.8–4.0 ppm) and pyridazine ring protons (δ 7.5–8.5 ppm) .
• Crystallography :
  • Single-crystal X-ray diffraction : Resolve molecular geometry using SHELXL for refinement. Metrics include bond angles (e.g., C-CF₃ bond length ~1.33 Å) and torsion angles for the methoxyphenyl group .
  • Powder XRD : Assess purity and polymorphic forms .

Q. How does the trifluoromethyl group influence the compound’s electronic properties and reactivity?

The trifluoromethyl (-CF₃) group:

• Electron-withdrawing effect : Reduces electron density on the pyridazine ring, enhancing electrophilic substitution at the 3-position.
• Steric effects : Hinders rotational freedom of the methoxyphenyl group, stabilizing specific conformers.
• Metabolic stability : Increases resistance to oxidative degradation compared to non-fluorinated analogs .

Advanced Research Questions

Q. How can computational methods (e.g., DFT) predict the compound’s interaction with biological targets?

• Density Functional Theory (DFT) :
  • Calculate HOMO-LUMO gaps to assess redox potential (e.g., ΔE ~4.5 eV for pyridazine derivatives).
  • Map electrostatic potential surfaces to identify nucleophilic/electrophilic regions for target binding .
• Molecular docking : Simulate binding to enzymes (e.g., kinases) using PyMol or AutoDock. Key interactions include π-π stacking with the methoxyphenyl group and hydrogen bonding via the carbonyl oxygen .

Q. What strategies resolve contradictions in spectroscopic or crystallographic data?

• Data validation :
  • Repeat experiments under controlled conditions (e.g., inert atmosphere for oxidation-prone intermediates).
  • Cross-validate NMR assignments using 2D techniques (COSY, HSQC) .
• Crystallographic refinement :
  • Use SHELXL’s TWIN/BASF commands to model twinning in low-symmetry space groups (e.g., P2₁/c) .
  • Compare experimental vs. simulated XRD patterns to detect impurities .

Q. How do structural analogs of this compound compare in terms of bioactivity and synthetic accessibility?

• Analog design :
  • Replace methoxyphenyl with 4-fluorophenyl to enhance lipophilicity (logP increase by ~0.5) .
  • Substitute trifluoromethyl with phosphine oxide groups to modify hydrogen-bonding capacity .
• Bioactivity trends :
  • Analogs with triazolopyridazine moieties show improved kinase inhibition (IC₅₀ < 100 nM) .
  • Phosphine oxide derivatives exhibit enhanced solubility but reduced metabolic stability .

Q. What are the challenges in scaling up synthesis while maintaining regioselectivity?

• Key issues :
  • Competing side reactions during trifluoromethylation (e.g., over-alkylation).
  • Low yields in cyclization steps due to steric hindrance .
• Solutions :
  • Use flow chemistry to control reaction kinetics and temperature.
  • Employ microwave-assisted synthesis for rapid pyridazine ring formation (e.g., 150°C, 20 min) .